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Compound of Interest

Compound Name: (2R)-oxolane-2-carboxamide
CAS No.: 539820-25-2
Cat. No.: B6236436
Get Quote
. J

Case ID: SOL-OX-2R-001 Subject: Resolving solubility limits, precipitation, and stability of
(2R)-tetrahydrofuran-2-carboxamide in aqueous and biological media. Assigned Specialist: Dr.
A. Vance, Senior Application Scientist Last Updated: March 2, 2026

Executive Summary & Molecule Profile

(2R)-oxolane-2-carboxamide (also known as (2R)-tetrahydrofuran-2-carboxamide) is a chiral
building block and intermediate often used in the synthesis of peptidomimetics and kinase
inhibitors. While theoretically hydrophilic due to its ether oxygen and amide functionality, users
frequently report unexpected precipitation during:

e Preparation of high-concentration stock solutions (>100 mM).
» Storage at 4°C (crystallization).
« Dilution into high-salt buffers (e.g., 10x PBS) or cell culture media.

This guide addresses the thermodynamic competition between the molecule's crystal lattice
energy (strong intermolecular amide hydrogen bonding) and its hydration enthalpy (interaction
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with water).
Physicochemical Snapshot
Property Value Implication
) Small molecule, high diffusion
Molecular Weight ~115.13 g/mol
rate.
] ] ] Significant lattice energy to
Melting Point 82-86°C (Solid) ) ) )
overcome during dissolution.
] Strong dimerization potential
H-Bond Donors 1 (Amide NH2) )
(causes crashing out).
Good water interaction, but pH
H-Bond Acceptors 2 (Ether O, Carbonyl O) N
sensitive.
_ Amphiphilic; sits on the border
LogP (Predicted) ~-0.5t00.2

of water/lipid solubility.

Diagnostic Troubleshooting (Q&A)

Q1: "l dissolved the powder in water at room temperature, but it precipitated after 2 hours in the
fridge. Why?" A: This is a classic Enthalpy of Fusion issue. While the molecule is soluble at
room temperature (kinetic solubility), the lower temperature reduces the kinetic energy
available to keep the lattice disrupted. The amide-amide hydrogen bonds become
thermodynamically more favorable than the amide-water bonds at 4°C, leading to
crystallization.

o Fix: Do not store aqueous stocks at 4°C. Store as a lyophilized powder or as a high-
concentration stock in pure DMSO at -20°C.

Q2: "My solution turns cloudy immediately upon adding it to PBS." A: You are experiencing the
"Salting Out" Effect. Phosphate Buffered Saline (PBS) has high ionic strength. The ions (
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) compete for water molecules to form hydration shells. These ions "steal" the water necessary
to solvate the (2R)-oxolane-2-carboxamide, forcing the molecule back into its hydrophobic
self-association.

e Fix: Pre-dissolve in a water-miscible cosolvent (DMSO or Ethanol) before introducing it to the
buffer, or lower the buffer's ionic strength.

Q3: "Can | heat the solution to speed up dissolution?" A:Proceed with Caution. While heat
increases solubility, amides are susceptible to hydrolysis at high temperatures, especially in
acidic or basic environments, converting the amide to (2R)-tetrahydrofuran-2-carboxylic acid.

» Fix: Mild heating (up to 40°C) is acceptable for short durations (<10 mins). Avoid boiling.

Advanced Optimization Protocols

Protocol A: The "Universal" Stock Solution
(Recommended)

Use this for long-term storage and high-concentration screening.

Theory: This protocol utilizes Cosolvency.[1][2] According to the Yalkowsky Log-Linear Model,
adding a cosolvent with lower polarity than water (like DMSO) exponentially increases the
solubility of moderately polar drugs by disrupting the water structure and matching the solute's
polarity [1].

Reagents:

* (2R)-oxolane-2-carboxamide (Solid)

e DMSO (Dimethyl sulfoxide), Anhydrous, >99.9%

Step-by-Step:

¢ Weighing: Weigh the desired amount of solid into a glass vial (avoid polystyrene).
e Primary Solvation: Add DMSO to reach 50% of the final volume.

o Why? High solvent-to-solute contact maximizes wetting.
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» Agitation: Vortex vigorously for 30 seconds. If solid remains, sonicate at 35-40 kHz for 5
minutes.

o Note: The solution should be perfectly clear.
e Dilution: Add the remaining DMSO to reach the target volume (e.g., for a 500 mM stock).
o Storage: Aliquot into amber glass vials. Store at -20°C.

o Stability:[3][4] Stable for >6 months.

Protocol B: Aqueous Formulation for Animal Studies (No
DMSO)

Use this when DMSO is toxic to your specific biological model.

Theory: This method uses Hydrotropy and pH Control. We use a non-ionic surfactant (Tween
80) to prevent crystal nucleation and maintain pH at neutral to prevent hydrolysis.

Reagents:

 Sterile Water for Injection (WFI)

e Polysorbate 80 (Tween 80)

¢ 0.9% Saline (Isotonic)

Step-by-Step:

o Surfactant Prep: Prepare a 5% (w/v) Tween 80 solution in WFI.

o Wetting: Add the solid (2R)-oxolane-2-carboxamide to the empty vessel. Add the Tween 80
solution dropwise until a paste forms.

o Mechanism: This lowers the surface tension, allowing water to penetrate the crystal lattice.

¢ Dissolution: Add the remaining WFI (up to 90% volume). Vortex until dissolved.
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¢ [sotonicity Adjustment: Add 10x Saline concentrate to reach final 1x isotonicity.
« Filtration: Pass through a 0.22 um PVDF filter immediately.

o Critical: Do not use Nylon filters (amides can bind).
Visual Troubleshooting Guides

Diagram 1: Solubility Decision Logic

Caption: Decision tree for selecting the optimal solvent system based on experimental
constraints.

Start: Dissolution Issue

Is Target Conc > 50mM?

Is DMSO Tolerated?

WARNING:
High Risk of Crystallization.
Use Fresh Only.

Protocol A: Protocol B: Use 10% DMSO/Water
100% DMSO Stock Tween 80 / Saline or PEG400 Mix

Click to download full resolution via product page

Diagram 2: Mechanism of Precipitation vs. Solvation

Caption: Molecular competition between Amide-Amide lattice formation (Precipitation) and
Amide-Water hydration (Solubility).
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Endothermic

Precipitation
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Summary of Solubility Data

Max Solubility (Est.

Solvent System Stability (4°C) Recommended Use
@ 25°C)
Pure Water ~100 - 150 mM Poor (Crystallizes) Immediate use only.
DMSO (100%) > 1000 mM Excellent Frozen stocks (-20°C).
PBS (1x) <50 mM Very Poor Cell culture dosing.
Animal injection
5% Tween 80/Water ~200 mM Moderate
(IP/1V).
Topical/Transdermal
Ethanol ~500 mM Good
R&D.
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Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data
Sheet (SDS) for (2R)-oxolane-2-carboxamide before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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